Cas no 2034499-60-8 (3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide)

• Product Name: 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide
• CAS No: 2034499-60-8
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5335146
• Update Time: 2025-05-19

3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yloxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• 3-pyrimidin-4-yloxy-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

• Inchi： 1S/C15H18N4O2S/c20-15(17-9-13-4-2-8-22-13)19-7-1-3-12(10-19)21-14-5-6-16-11-18-14/h2,4-6,8,11-12H,1,3,7,9-10H2,(H,17,20)
• InChI Key： NOOWLRKODMEMGG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CCCC(C1)OC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.6
• Topological Polar Surface Area: 95.6

Additional information on 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

Comprehensive Overview of 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS No. 2034499-60-8)

The compound 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS No. 2034499-60-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining a pyrimidine ring, a thiophene moiety, and a piperidine backbone, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide structure aligns with this trend, as its heterocyclic components are known to interact with key enzymatic targets. For instance, the pyrimidin-4-yloxy group is often associated with ATP-competitive inhibition, a mechanism widely explored in oncology and inflammatory disorders. This has led to increased searches for "pyrimidine-based therapeutics" and "thiophene derivatives in drug discovery" across academic and industry platforms.

From a synthetic chemistry perspective, the preparation of 2034499-60-8 involves multi-step organic transformations, including N-alkylation and carboxamide formation. The presence of both electron-rich (thiophene) and electron-deficient (pyrimidine) regions in the molecule offers intriguing reactivity patterns, which are frequently discussed in forums focusing on "structure-activity relationship (SAR) optimization." Such discussions often highlight the compound's potential for lead compound refinement in early-stage drug development.

The physicochemical properties of 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide also contribute to its appeal. With a calculated logP value suggesting moderate lipophilicity, the compound strikes a balance between membrane permeability and aqueous solubility—a critical factor for oral bioavailability. These characteristics are frequently queried in databases like PubChem and Reaxys, where researchers seek "piperidine carboxamide solubility" or "pyrimidine-thiophene hybrid pharmacokinetics."

Beyond its biochemical applications, this compound has sparked interest in material science due to its conjugated system. The thiophene-methyl linkage, in particular, is being investigated for its potential in organic electronic materials, aligning with the growing demand for sustainable alternatives to conventional semiconductors. Searches for "heterocyclic compounds in optoelectronics" often reference such derivatives, underscoring the interdisciplinary relevance of 2034499-60-8.

In conclusion, 3-(pyrimidin-4-yloxy)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide represents a versatile scaffold with dual significance in life sciences and advanced materials. Its CAS No. 2034499-60-8 serves as a pivotal identifier for researchers navigating the expanding landscape of functionalized heterocycles. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about next-generation bioactive molecules and smart materials.